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Compound of Interest

Compound Name:
2-(2-chlorophenyl)-1-methyl-1H-

imidazol-4-amine

Cat. No.: B11733655

Get Quote

Compound Identification & Core Data
This compound represents a specific regioisomer of a trisubstituted imidazole, characterized by

an electron-rich amino group at the 4-position, a lipophilic 2-chlorophenyl moiety at the 2-

position, and a methyl group at the N1-position.[1]
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Parameter Details

Chemical Name
2-(2-Chlorophenyl)-1-methyl-1H-imidazol-4-

amine

Synonyms
1-Methyl-2-(2-chlorophenyl)-4-aminoimidazole;

4-Amino-1-methyl-2-(o-chlorophenyl)imidazole

CAS Number

Not Listed (Specific regioisomer not indexed in

major public registries; requires custom

synthesis or substructure search).[1] Related

Core CAS: 76875-22-4 (2-(2-chlorophenyl)-1H-

imidazole)

Molecular Formula C₁₀H₁₀ClN₃

Molecular Weight 207.66 g/mol

SMILES Cn1c(c2ccccc2Cl)nc(N)c1

InChI Key

(Predicted) InChI=1S/C10H10ClN3/c1-13-9(7-

12-13)10(11-14)8-5-3-2-4-6-8/h2-

6,9H,11H2,1H3 (Isomeric representation)

Structural Class
1,2,4-Trisubstituted Imidazole / Heterocyclic

Amine

Structural Visualization
The molecule features an imidazole ring substituted at three positions.[2][3][4][5] The 1-methyl

and 2-(2-chlorophenyl) groups create a steric environment that likely influences the reactivity of

the 4-amino group.[1] The ortho-chloro substituent on the phenyl ring introduces torsion,

preventing coplanarity between the phenyl and imidazole rings.[1]

Synthesis & Production Protocols
Since this specific isomer is not a standard catalog item, its production requires targeted

organic synthesis. The most robust pathway involves the construction of the imidazole ring

followed by functional group manipulation.
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Route A: Cyclization of Amidines (De Novo Synthesis)
This method builds the imidazole ring with the substituents already in place.

Precursor Preparation: React 2-chlorobenzonitrile with methylamine to form N-methyl-2-

chlorobenzamidine.[1]

Cyclization: Condense the amidine with 2-aminoacetonitrile (or a reactive equivalent like

-haloketone followed by amination) under basic conditions.[1]

Note: Direct cyclization to the 4-amino derivative often requires specific

-functionalized nitriles (e.g., aminomalononitrile derivatives) to establish the amino group.
[1]

Route B: Functionalization of the Imidazole Core
(Recommended)
This route uses established chemistry to modify a pre-formed imidazole core.

Step 1: Synthesis of 2-(2-chlorophenyl)-1H-imidazole

Reagents: 2-Chlorobenzaldehyde + Glyoxal + Ammonium Acetate.[1]

Conditions: Reflux in methanol/acetic acid.

Mechanism: Radziszewski imidazole synthesis.

Step 2: Methylation (N1-Alkylation)[1]

Reagents: Methyl iodide (MeI) or Dimethyl sulfate (DMS), K₂CO₃, DMF.[1]

Protocol: Treat the intermediate from Step 1 with MeI in DMF at 0°C to RT.

Selectivity: Produces a mixture of 1-methyl-2-(2-chlorophenyl)imidazole (Target Core) and 1-

methyl-5-(2-chlorophenyl)imidazole (Isomer).[1] Separation via column chromatography is

required.
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Step 3: Nitration (Introduction of Nitrogen)[1]

Reagents: HNO₃ / H₂SO₄.

Conditions: Electrophilic aromatic substitution.

Regioselectivity: The 4-position is activated. Nitration yields 1-methyl-2-(2-chlorophenyl)-4-

nitroimidazole.[1]

Step 4: Reduction to Amine

Reagents: H₂ / Pd-C (Catalytic Hydrogenation) or Fe / NH₄Cl.[1]

Outcome: Conversion of the nitro group to the primary amine.

2-Chlorobenzaldehyde
+ Glyoxal

2-(2-Chlorophenyl)-
1H-imidazole

Radziszewski
Synthesis 1-Methyl-2-(2-chlorophenyl)-

imidazole

MeI, K2CO3
(N-Methylation) 1-Methyl-2-(2-chlorophenyl)-

4-nitroimidazole

HNO3/H2SO4
(Nitration) 2-(2-Chlorophenyl)-1-methyl-

1H-imidazol-4-amine

H2, Pd/C
(Reduction)

Click to download full resolution via product page

Figure 1: Proposed synthetic pathway via nitration-reduction of the imidazole core.[1]

Physicochemical Properties (Predicted)
Due to the lack of experimental data, these values are calculated based on structure-activity

relationship (SAR) models for aminoimidazoles.[1]
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Property Value / Prediction Implication

LogP (Octanol/Water) ~1.8 - 2.2

Moderate lipophilicity; likely

good membrane permeability.

[1]

pKa (Basic) ~6.5 - 7.5 (Imidazole N3)

The 4-amino group increases

electron density, potentially

raising the pKa of the ring

nitrogen compared to

unsubstituted imidazole (pKa

6.95).[1]

Solubility
Low in water; High in DMSO,

MeOH, DCM

Requires organic co-solvents

for biological assays.

TPSA ~45 Å²

Suggests good oral

bioavailability (Rule of 5

compliant).

H-Bond Donors 2 (Amino group)
Capable of specific receptor

interactions.[1]

H-Bond Acceptors 2 (Ring N3, Amino N)

Analytical Characterization Protocols
To validate the identity of synthesized 2-(2-chlorophenyl)-1-methyl-1H-imidazol-4-amine, the

following analytical signatures must be confirmed.

Nuclear Magnetic Resonance (NMR)
¹H NMR (DMSO-d₆, 400 MHz):

3.6–3.8 ppm (s, 3H): N-Methyl group.

5.0–6.0 ppm (br s, 2H): NH₂ protons (exchangeable with D₂O).[1]

6.5–7.0 ppm (s, 1H): C5-H of the imidazole ring (characteristic singlet).[1]

7.3–7.6 ppm (m, 4H): Aromatic protons of the 2-chlorophenyl ring.
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¹³C NMR:

Distinct signals for the imidazole C2, C4, C5 carbons and the N-methyl carbon (~33 ppm).

[1]

Mass Spectrometry (LC-MS)
Ionization: ESI+ (Electrospray Ionization).

Parent Ion: [M+H]⁺ = 208.07 m/z.

Isotopic Pattern: A characteristic 3:1 ratio for M and M+2 peaks due to the Chlorine atom

(³⁵Cl / ³⁷Cl).

Potential Applications & Pharmacology[1]
While specific pharmacological data for this exact isomer is limited, its structural motifs suggest

activity in the following areas:

Adrenergic Receptor Ligands: The 2-arylimidazole core is a scaffold found in

-adrenergic agonists (e.g., Clonidine, Lofexidine), although those typically possess a 2-
amino bridge.[1] This C-linked analog may act as a rigidified isostere.[1]

Enzyme Inhibition: 4-Aminoimidazoles are precursors to purines and can inhibit enzymes

involved in nucleotide biosynthesis.[1]

Building Block: It serves as a versatile intermediate for synthesizing fused heterocycles (e.g.,

imidazo[4,5-b]pyridines) via reaction of the 4-amino group with electrophiles.[1]

Safety & Handling (GHS Classification)
As an aminoimidazole derivative, this compound should be treated as a potentially hazardous

substance.

Signal Word:WARNING

Hazard Statements (Predicted):
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling Protocol:

Use only in a chemical fume hood.

Wear nitrile gloves, safety goggles, and a lab coat.

Avoid dust formation; the amine may be sensitive to oxidation (store under inert gas like

Argon).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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